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Compound of Interest

Compound Name: Oleanolic acid-d3

Cat. No.: B7765565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleanolic acid-d3 is a deuterated form of oleanolic acid, a naturally occurring pentacyclic

triterpenoid found in a wide variety of plants. Its stable isotope labeling makes it an invaluable

tool in analytical and research settings, particularly as an internal standard for the accurate

quantification of oleanolic acid in biological matrices by mass spectrometry. This technical

guide provides comprehensive information on the properties, applications, and relevant

biological pathways associated with Oleanolic acid-d3.

Physicochemical Properties and Identification
Oleanolic acid-d3 is structurally identical to oleanolic acid, with the exception of three

deuterium atoms replacing three protium atoms, leading to a higher molecular weight. This

isotopic labeling allows for its differentiation from the endogenous analyte in mass

spectrometry-based assays.

CAS Number: 946530-77-4[1][2]
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Property Value Reference

Molecular Formula C₃₀H₄₅D₃O₃ [3]

Molecular Weight 459.72 g/mol [3]

Appearance White to off-white solid General knowledge

Storage Temperature 2-8°C [2]

Purity and Isotopic Enrichment

Typically >98% chemical

purity. Isotopic enrichment

should be specified on the

Certificate of Analysis provided

by the supplier.

[1][4]

Note: Specific purity and isotopic enrichment values are lot-dependent and should be

confirmed with the Certificate of Analysis from the supplier.

Application as an Internal Standard in LC-MS
Due to its chemical similarity and mass difference, Oleanolic acid-d3 is an ideal internal

standard for the quantification of oleanolic acid in complex matrices such as plasma, serum,

and tissue extracts. The use of a stable isotope-labeled internal standard corrects for variations

in sample preparation, injection volume, and matrix effects, leading to highly accurate and

precise results.[5]

Experimental Protocols: Quantification of Oleanolic Acid
in Plasma using LC-MS/MS with Oleanolic Acid-d3
Internal Standard
This protocol provides a general framework. Specific parameters should be optimized for the

instrument and matrix being used.

1. Preparation of Stock and Working Solutions:

Oleanolic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve oleanolic acid in

methanol.
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Oleanolic Acid-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Oleanolic acid-d3 in methanol.

Working Solutions: Prepare serial dilutions of the oleanolic acid stock solution in methanol to

create calibration standards. Prepare a working solution of the IS by diluting the stock

solution with methanol.

2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 20 µL of the IS working solution and vortex briefly.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

LC Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in negative ion mode.

MRM Transitions:
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Oleanolic acid: [M-H]⁻ → fragment ion (e.g., m/z 455.4 → 407.4)

Oleanolic acid-d3: [M-H]⁻ → fragment ion (e.g., m/z 458.4 → 410.4) (Note: MRM

transitions should be optimized for the specific instrument.)

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of oleanolic acid to the IS against

the concentration of the calibration standards.

Determine the concentration of oleanolic acid in the plasma samples from the calibration

curve.

Biological Activity and Signaling Pathways
While Oleanolic acid-d3 is primarily used as an analytical standard, its biological activity is

expected to be comparable to that of unlabeled oleanolic acid. Oleanolic acid has been

extensively studied for its diverse pharmacological effects, including anti-inflammatory,

antioxidant, and anti-cancer properties. These effects are mediated through the modulation of

several key signaling pathways.

Key Signaling Pathways Modulated by Oleanolic Acid
1. PI3K/Akt/mTOR Pathway: Oleanolic acid has been shown to inhibit the PI3K/Akt/mTOR

signaling pathway, which is frequently dysregulated in cancer and other diseases. Inhibition of

this pathway can lead to decreased cell proliferation, survival, and angiogenesis.
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Figure 1: Inhibition of the PI3K/Akt/mTOR pathway by Oleanolic Acid.

2. AMPK Pathway: Oleanolic acid can activate the AMP-activated protein kinase (AMPK)

pathway. AMPK is a central regulator of cellular energy homeostasis, and its activation can lead

to the inhibition of anabolic processes and the stimulation of catabolic processes, which can be

beneficial in metabolic diseases and cancer.
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Figure 2: Activation of the AMPK pathway by Oleanolic Acid.

3. MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, which includes

ERK, JNK, and p38, is involved in a wide range of cellular processes. Oleanolic acid has been

reported to modulate MAPK signaling, which can contribute to its anti-inflammatory and anti-

cancer effects.
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Figure 3: Modulation of the MAPK signaling pathway by Oleanolic Acid.

Experimental Workflow: Investigating Oleanolic Acid's
Effect on a Signaling Pathway
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Figure 4: A typical workflow for studying the impact of Oleanolic Acid on protein expression in a

signaling pathway.
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Conclusion
Oleanolic acid-d3 is an essential tool for researchers in pharmacology, drug metabolism, and

clinical chemistry. Its use as an internal standard ensures the reliability and accuracy of

quantitative studies on oleanolic acid. Furthermore, understanding the biological pathways

modulated by its non-deuterated counterpart provides a basis for investigating the therapeutic

potential of this class of compounds. This guide serves as a foundational resource for the

effective application of Oleanolic acid-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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